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Compound of Interest

Compound Name: Acid Red 151

Cat. No.: B1583777

An In-depth Technical Guide to Acid Red 151

This technical guide provides a comprehensive overview of the physical and chemical
properties of Acid Red 151 (C.I. 26900), a double azo dye. The information is intended for
researchers, scientists, and professionals in drug development and related fields. Data is
presented in a structured format, and detailed experimental protocols for key analytical
methods are described.

Core Physical and Chemical Properties

The fundamental properties of Acid Red 151 are summarized below, providing a quick
reference for laboratory use.
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Property

Data

IUPAC Name

sodium 4-[[4-[(2-hydroxynaphthalen-1-

yl)diazenyl]phenyl]ldiazenyllbenzenesulfonate[1]

Synonyms & Trade Names

C.l. Acid Red 151, C.1. 26900, Weak Acid Red
BL, Weak Acid Red F-2R, Acid Scarlet F-2R,
Amacid Neutral Red BW, Cloth Scarlet[1][2][3]

[4]1[5]

CAS Number

6406-56-0[2][3][6][7]

Molecular Formula

C22H15NaNaO4S[2][3][6][8]

Molecular Weight

454.43 g/mol [2][6][8]

Appearance

Dark red powder[2][4][8]

UV-Vis Absorption Max (Amax)

510 nm[9]

Solubility

- Water: Soluble (results in a cloudy, brownish-
orange solution)[2][4][8]. A specific value is cited
as 10 mg/L at 25°C[8].- Ethanol: Soluble
(orange to orange-red solution)[2][4][8].- Other
Organic Solvents: Insoluble[2][4].

Chemical Stability & Reactions

- In Concentrated H2SOa4: Turns blue-light
green; dilution yields a weak brown-orange
color[2][4][8].- Aqueous Solution with Conc. HCI:
Turns orange-brown[2][4][8].- Aqueous Solution
with Conc. NaOH: Turns dark purple[2][4][8].

Harmful if swallowed.[6] May cause irritation to

Toxicology the skin, eyes, and respiratory tract.[6]
Mutagenicity data has been reported.[6]
Used for dyeing polyamide, silk, and wool
fabrics.[2][4][5] It is also used for coloring
o polyamide plastics and for dyeing leather.[2][4]
Applications

[5] In a research context, it can be used as a
dye that can be removed from solutions by

adsorption onto bentonite clay.[4][10]
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Experimental Protocols

Detailed methodologies for determining key properties of Acid Red 151 are outlined below.
These protocols are foundational for quality control and research applications.

Determination of Maximum Absorbance (Amax) via UV-
Vis Spectroscopy

This protocol describes how to determine the wavelength at which Acid Red 151 exhibits
maximum absorbance of light, a critical parameter for quantitative analysis.

Objective: To find the Amax of Acid Red 151 in a given solvent (e.g., water).
Materials:

e Acid Red 151

e Volumetric flasks (e.g., 100 mL, 10 mL)

o Graduated pipettes

o Cuvettes (optically transparent)

e UV-Vis Spectrophotometer

e Solvent (e.g., deionized water)

Methodology:

e Stock Solution Preparation: Accurately weigh a small amount of Acid Red 151 powder and
dissolve it in a known volume of solvent in a volumetric flask to create a stock solution of
known concentration.

o Working Solution Preparation: Perform a serial dilution of the stock solution to prepare a
working solution with an absorbance value within the linear range of the spectrophotometer
(typically 0.1 to 1.0 AU).
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o Spectrophotometer Calibration: Turn on the spectrophotometer and allow the lamp to warm
up as per the manufacturer's instructions.[11]

e Blank Measurement: Fill a cuvette with the pure solvent (e.g., deionized water).[11][12] Place
it in the spectrophotometer and perform a "blank™ or "zero" measurement. This subtracts the
absorbance of the solvent and cuvette from subsequent readings.[12][13]

o Sample Measurement: Rinse the cuvette with the Acid Red 151 working solution, then fill it
and place it in the spectrophotometer.

e Spectral Scan: Perform a wavelength scan across the visible spectrum (e.g., 380 nm to 800
nm).[11][12] The instrument will generate a graph of absorbance versus wavelength.

« ldentify Amax: The peak of the curve on the resulting spectrum corresponds to the maximum
absorbance (Amax).[12] For Acid Red 151, this is expected to be around 510 nm.[9]

Protocol for Solubility Determination

This protocol provides a method for quantifying the solubility of Acid Red 151 in a specific
solvent.

Objective: To determine the mass of Acid Red 151 that can be dissolved in a given volume of
solvent at a specified temperature.

Materials:

Acid Red 151

e Solvent of interest (e.g., water, ethanol)

o Beakers or flasks with stoppers

o Magnetic stirrer and stir bar or a shaker bath
o Temperature control system (e.g., water bath)

« Filtration apparatus (#2 Whatman filter paper or equivalent)[14]
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o UV-Vis Spectrophotometer (for quantitative analysis)
Methodology:

o Preparation of Saturated Solution: Add an excess amount of Acid Red 151 powder to a
known volume of the solvent in a flask. The presence of undissolved solid is necessary to
ensure saturation.

o Equilibration: Seal the flask and agitate the mixture at a constant temperature for an
extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: Allow the mixture to settle. Carefully filter the solution to remove all
undissolved solid particles.[14][15] The filtrate is now a saturated solution.

e Quantitative Analysis:
o Accurately dilute a known volume of the saturated filtrate.

o Measure the absorbance of the diluted solution at the predetermined Amax (510 nm) using
a UV-Vis spectrophotometer.

o Calculate the concentration of the dye in the diluted sample using a previously established
calibration curve (plotting absorbance vs. known concentrations).

o Calculate Solubility: Use the concentration of the diluted sample and the dilution factor to
calculate the original concentration of the saturated solution. This value represents the
solubility of Acid Red 151 in that solvent at the specified temperature.

Visualizations: Workflows and Chemical Behavior

The following diagrams illustrate the synthesis process, an experimental workflow, and the
chemical properties of Acid Red 151.
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Caption: Synthesis pathway for Acid Red 151.
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Caption: Workflow for UV-Vis spectroscopic analysis.
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Caption: Colorimetric behavior of Acid Red 151.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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